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Abstract
Ditridecyl adipate (DTDA) is a high molecular weight diester of adipic acid and tridecyl

alcohol. Its chemical structure imparts desirable properties such as high thermal stability, low

volatility, and excellent lubricity, making it a versatile compound in various industrial

applications. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis methodologies, and analytical characterization

of ditridecyl adipate. Particular attention is given to its potential applications in the

pharmaceutical industry as an excipient. Detailed experimental protocols for its synthesis and

analysis are also presented to support research and development activities.

Chemical Structure and Identification
Ditridecyl adipate is systematically named ditridecyl hexanedioate. It consists of a central

adipic acid backbone esterified with two tridecyl alcohol chains.[1]

Chemical Structure:

Table 1: Chemical Identification of Ditridecyl Adipate
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Identifier Value

CAS Number 16958-92-2[1]

IUPAC Name ditridecyl hexanedioate[1]

Molecular Formula C32H62O4[1]

Molecular Weight 510.83 g/mol [2]

Synonyms
Bis(tridecyl) adipate, Hexanedioic acid, 1,6-

ditridecyl ester, Adipic acid ditridecyl ester[2]

InChI Key LZJUZSYHFSVIGJ-UHFFFAOYSA-N[3]

SMILES
CCCCCCCCCCCCCOC(=O)CCCCC(=O)OCC

CCCCCCCCCCC[3]

Physicochemical Properties
Ditridecyl adipate is a clear, colorless to pale yellow liquid with a mild odor.[4][5] Its high

molecular weight contributes to its low volatility and excellent thermal stability.[3]

Table 2: Physicochemical Properties of Ditridecyl Adipate
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Property Value Reference

Appearance
Clear, colorless to pale yellow

liquid
[4][5]

Melting Point 45.9 °C [6]

Boiling Point 503.0 ± 18.0 °C (Predicted) [6]

Flash Point 226.2 °C [6]

Density 0.906 ± 0.06 g/cm³ (Predicted) [6]

Specific Gravity @ 25°C 0.910 (Typical Value) [7]

Refractive Index @ 25°C 1.458 - 1.459 [1][6]

Viscosity @ 40°C 26.7 - 27 cSt [8]

Viscosity @ 100°C 5.4 cSt

Viscosity Index 139

Saponification Value 219 mg KOH/g (Typical Value) [7]

Acid Value 0.05 mg KOH/g (Typical Value) [7]

Solubility

Insoluble in water.[9] Slightly

soluble in chloroform and

methanol (heated).[1]

Synthesis of Ditridecyl Adipate
Ditridecyl adipate can be synthesized through several methods, with direct esterification being

the most common.

Synthesis Workflow
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Reactants

Reaction

Conditions

Purification Final Product

Adipic Acid

Direct Esterification

Tridecyl Alcohol

Acid Catalyst
(e.g., H₂SO₄)

Elevated Temperature

Removal of Water

Washing Drying Vacuum Distillation Ditridecyl Adipate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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